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Compound of Interest

Compound Name: Ammonium methacrylate

Cat. No.: B035830 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling of all laboratory reagents is paramount. This technical

guide provides an in-depth overview of the available safety data for ammonium methacrylate
(CAS 16325-47-6) and outlines essential handling precautions. Due to a lack of a

comprehensive Safety Data Sheet (SDS) for the monomer, this guide incorporates data from

closely related methacrylate compounds as a surrogate for a complete safety profile, with all

such instances clearly noted.

Ammonium methacrylate is a polymerizable monomer utilized in various research and

development applications, including the synthesis of functional polymers for drug delivery and

other biomedical uses.[1][2] While specific hazard data for the monomer is limited, general

principles of handling methacrylate compounds should be strictly followed to ensure laboratory

safety.

Core Safety and Physical Properties
Information regarding the specific hazards of ammonium methacrylate monomer is not

consistently classified under the Globally Harmonized System (GHS).[3] Some sources indicate

that it does not meet GHS hazard criteria.[3] However, given its chemical nature as a

methacrylate, prudence dictates treating it with the same caution as other compounds in its

class.

For comparative purposes, this guide presents data for ammonium methacrylate alongside

methyl methacrylate (MMA), a well-characterized and structurally similar monomer.
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Table 1: Physical and Chemical Properties

Property Ammonium Methacrylate
Methyl Methacrylate
(Surrogate Data)

CAS Number 16325-47-6[1][4] 80-62-6

Molecular Formula C4H9NO2[1][3] C5H8O2

Molecular Weight 103.12 g/mol [1][3] 100.12 g/mol [5]

Boiling Point 160.5°C at 760 mmHg 100°C

Flash Point 74.2°C 10°C[6]

Density 0.934 g/cm³ 0.94 g/cm³

Note: Data for Methyl Methacrylate is provided as a surrogate for a comprehensive safety

profile and should be interpreted with caution.

Toxicological Data (Surrogate)
No specific toxicological studies for ammonium methacrylate monomer were identified. The

following data for methyl methacrylate is provided to give an indication of the potential hazards

associated with methacrylate monomers.

Table 2: Acute Toxicity Data for Methyl Methacrylate (Surrogate)

Route of Exposure Species Value

Oral (LD50) Rat > 5,000 mg/kg

Dermal (LD50) Rabbit > 5,000 mg/kg

Inhalation (LC50) Rat 29.8 mg/L (4 hours)

Source: Data derived from representative Safety Data Sheets for Methyl Methacrylate.

Methacrylate monomers are known to be potential skin and respiratory sensitizers and may

cause irritation upon contact.[5][7]
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Handling and Storage Precautions
Proper handling and storage are critical to minimize the risks associated with ammonium
methacrylate. The following protocols are based on general best practices for handling

methacrylate monomers.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling. However, as a general

guideline, the following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.[8]

Skin Protection: Chemically resistant gloves (e.g., nitrile) and a lab coat.[8]

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood. If

ventilation is inadequate, a respirator may be necessary.

Storage
Store containers in a cool, dry, and well-ventilated area, away from sources of ignition and

incompatible materials such as strong oxidizing agents.[5] Methacrylate monomers are often

supplied with inhibitors to prevent polymerization; store according to the manufacturer's

instructions to maintain inhibitor effectiveness.

Experimental Workflow for Safe Handling
The following diagram illustrates a general workflow for the safe handling of ammonium
methacrylate in a laboratory setting.
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Personnel ExposureSpill

Immediate Actions

Emergency Event

Skin Contact Eye Contact Inhalation IngestionSmall Spill Large Spill

Wash with soap & water Rinse with water for 15 min Move to fresh air

Seek medical attention

Absorb with inert material Evacuate area

Notify safety personnel
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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